Cas no 2137870-18-7 (N-[(4-iodo-2,5-dimethylphenyl)methyl]-N-methylcyclohexanamine)

• Product Name: N-[(4-iodo-2,5-dimethylphenyl)methyl]-N-methylcyclohexanamine
• CAS No: 2137870-18-7
• MF: C₁₆H₂₄IN
• MW: 357.272936820984
• CID: 6405915
• PubChem ID: 165460095
• Update Time: 2025-10-28

N-[(4-iodo-2,5-dimethylphenyl)methyl]-N-methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• EN300-740707
• N-[(4-iodo-2,5-dimethylphenyl)methyl]-N-methylcyclohexanamine
• 2137870-18-7

• Inchi： 1S/C16H24IN/c1-12-10-16(17)13(2)9-14(12)11-18(3)15-7-5-4-6-8-15/h9-10,15H,4-8,11H2,1-3H3
• InChI Key： NXDGVODUPLNYTM-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C=C1C)CN(C)C1CCCCC1

Computed Properties

• Exact Mass: 357.09535g/mol
• Monoisotopic Mass: 357.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2Ų

Additional information on N-[(4-iodo-2,5-dimethylphenyl)methyl]-N-methylcyclohexanamine

N-[(4-Iodo-2,5-Dimethylphenyl)Methyl]-N-Methylcyclohexanamine (CAS No: 2137870-18-7)

N-[(4-Iodo-2,5-Dimethylphenyl)Methyl]-N-Methylcyclohexanamine, with the CAS registry number 2137870-18-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanamine backbone with a substituted phenyl group and an iodine atom. The presence of the iodine atom at the para position of the phenyl ring introduces interesting electronic properties, making this compound a valuable tool in various chemical and biological studies.

The structure of N-[(4-Iodo-2,5-Dimethylphenyl)Methyl]-N-Methylcyclohexanamine is notable for its dual substituents on the phenyl ring—specifically, two methyl groups at the 2 and 5 positions. These substituents contribute to the compound's stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific receptor systems. The cyclohexanamine moiety adds further complexity to the molecule, providing a rigid framework that can interact with various biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve Friedel-Crafts alkylation or acylation followed by nucleophilic substitution or reduction. Researchers have optimized these protocols to achieve high yields and purity levels, ensuring that the compound is suitable for advanced applications in medicinal chemistry.

Recent advancements in computational chemistry have enabled detailed studies of N-[(4-Iodo-2,5-Dimethylphenyl)Methyl]-N-Methylcyclohexanamine's electronic properties. Using density functional theory (DFT), scientists have mapped out its molecular orbitals and analyzed its reactivity under different conditions. These insights have been instrumental in designing more efficient synthetic pathways and predicting its behavior in biological systems.

One of the most promising applications of this compound lies in its use as an intermediate in drug development. Its ability to act as a versatile building block has been leveraged in creating novel scaffolds for kinase inhibitors and other therapeutic agents. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in constructing multi-targeted drugs with enhanced efficacy and reduced toxicity.

Moreover, N-[(4-Iodo-2,5-Dimethylphenyl)Methyl]-N-Methylcyclohexanamine has shown potential in materials science. Its unique electronic configuration makes it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers are exploring its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The compound's iodine atom also plays a critical role in its radiochemical properties. Recent investigations into its use as a radiotracer for positron emission tomography (PET) imaging have yielded promising results. By incorporating this compound into PET probes, scientists aim to improve diagnostic accuracy for diseases such as cancer and neurodegenerative disorders.

In conclusion, N-[(4-Iodo-2,5-Dimethylphenyl)Methyl]-N-Methylcyclohexanamine (CAS No: 2137870-18-7) is a multifaceted organic compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of molecular design and drug discovery.